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Compound of Interest

Compound Name:

(R)-Cyclopropyl(2-

fluorophenyl)methanamine

hydrochloride

CAS No.: 1213846-75-3

Cat. No.: B1489431

Get Quote

Technical Monograph: (R)-Cyclopropyl(2-fluorophenyl)methanamine Hydrochloride

Part 1: Executive Summary & Chemical Identity
(R)-Cyclopropyl(2-fluorophenyl)methanamine hydrochloride (CAS: 1213846-75-3) is a

high-value chiral building block used extensively in the synthesis of central nervous system

(CNS) active agents, particularly serotonin (5-HT) receptor modulators and kinase inhibitors.[1]

Structurally, it features a stereogenic center connecting a strained cyclopropyl ring and an

electron-deficient 2-fluorophenyl moiety.

This specific enantiomer is prized in medicinal chemistry for its ability to impart metabolic

stability. The cyclopropyl group serves as a bioisostere for isopropyl or ethyl groups, reducing

susceptibility to Cytochrome P450 (CYP) oxidative dealkylation while maintaining lipophilicity

and rigidifying the pharmacophore vector.

Chemical Identity Table

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1489431#bc-rfq
https://www.benchchem.com/product/b1489431/docs?utm_src=pdf-body#r-cyclopropyl-2-fluorophenyl-methanamine-hydrochloride-structure
https://www.benchchem.com/product/b1489431/docs?utm_src=pdf-body#r-cyclopropyl-2-fluorophenyl-methanamine-hydrochloride-structure
https://www.guidechem.com/dictionary/en/844470-82-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1489431?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

IUPAC Name
(R)-1-Cyclopropyl-1-(2-

fluorophenyl)methanamine hydrochloride

CAS Number
1213846-75-3 (R-isomer HCl); 844470-82-2 (S-

isomer HCl)

Molecular Formula C₁₀H₁₃ClFKN (Salt) / C₁₀H₁₂FN (Free Base)

Molecular Weight 201.67 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in MeOH, DMSO, Water; Insoluble in

Hexanes

Chirality
(R)-Enantiomer (Cahn-Ingold-Prelog priority: –

NH₂ > 2-F-Ph > Cyclopropyl)

Part 2: Structural Analysis & Pharmacophore Logic
The compound's value lies in the synergistic effect of its three core components:

The Chiral Amine (Alpha-Stereocenter): The (R)-configuration is often critical for binding

affinity in chiral pockets of GPCRs (e.g., 5-HT2C) where the spatial arrangement of the

hydrophobic aryl group versus the aliphatic cyclopropyl group dictates receptor activation vs.

antagonism.

The Cyclopropyl "Anchor": Unlike flexible alkyl chains, the cyclopropyl ring locks the

conformation due to its high ring strain (~27.5 kcal/mol). It also possesses significant

-character (Walsh orbitals), allowing it to interact with aromatic residues in binding pockets
similarly to an alkene but with greater metabolic stability.

The 2-Fluorophenyl Group: The ortho-fluorine atom serves two roles:

Conformational Locking: Through electrostatic repulsion with the lone pair of the amine

nitrogen or dipole interactions, it restricts the rotation of the phenyl ring.
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Metabolic Blockade: It blocks the metabolically labile ortho-position from hydroxylation.

Part 3: High-Fidelity Synthesis Protocols
For research and drug development applications requiring >98% enantiomeric excess (ee), the

Ellman Sulfinamide Synthesis is the industry-standard protocol. This method avoids the yield

losses associated with classical chiral resolution.

Method A: Asymmetric Synthesis via Ellman Auxiliary
Reaction Logic: This route utilizes (R)-tert-butanesulfinamide as a chiral ammonia equivalent.

The condensation with the ketone yields a chiral sulfinyl imine.[2] The subsequent reduction is

diastereoselective because the bulky tert-butyl group directs the hydride attack to a specific

face of the imine.

Step-by-Step Protocol:

Ketone Formation (Precursor Synthesis):

Reagents: 2-Fluorobenzonitrile, Cyclopropylmagnesium bromide, THF.

Procedure: React 2-fluorobenzonitrile with cyclopropylmagnesium bromide in dry THF at

0°C. Acidic hydrolysis (HCl) of the intermediate imine yields Cyclopropyl(2-

fluorophenyl)methanone.

Condensation (Imine Formation):

Reagents: Cyclopropyl(2-fluorophenyl)methanone, (R)-2-methyl-2-propanesulfinamide,

Ti(OEt)₄ (Lewis Acid/Dehydrating agent), THF.

Protocol: Reflux the ketone and (R)-sulfinamide (1.2 equiv) with Ti(OEt)₄ (2.0 equiv) in

THF for 12–16 hours.

Workup: Quench with brine, filter through Celite to remove Titanium salts, and

concentrate.

Product: (R,E)-N-(Cyclopropyl(2-fluorophenyl)methylene)-2-methylpropane-2-sulfinamide.
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Diastereoselective Reduction:

Reagents: NaBH₄ (Sodium Borohydride) or L-Selectride, THF, -48°C to -78°C.

Mechanism:[3][4][5][6] The reducing agent attacks the Re-face or Si-face of the imine,

controlled by the cyclic transition state involving the sulfinyl oxygen and the reducing

agent.

Protocol: Cool the sulfinyl imine solution to -78°C. Add L-Selectride dropwise. Stir for 2

hours.

Result: A single diastereomer of the sulfinamide-protected amine.

Deprotection (Cleavage):

Reagents: 4M HCl in Dioxane or Methanol.

Protocol: Treat the protected amine with HCl/Dioxane at room temperature for 1 hour. The

sulfinyl group is cleaved, precipitating the amine as the hydrochloride salt.

Purification: Recrystallize from Ethanol/Ether to maximize enantiopurity.
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Caption: Figure 1. Enantioselective synthesis workflow via the Ellman Sulfinamide auxiliary

method.

Part 4: Analytical Characterization
To validate the identity and purity of the synthesized compound, the following analytical

parameters should be met.
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Technique Expected Signal / Conditions

1H NMR (400 MHz, DMSO-d6)

δ 8.60 (br s, 3H, NH₃⁺), 7.60–7.20 (m, 4H, Ar-

H), 4.15 (d, J=9.5 Hz, 1H, CH-NH₂), 1.45 (m,

1H, CH-Cyclopropyl), 0.70–0.30 (m, 4H,

Cyclopropyl-CH₂).

19F NMR
δ -118.0 ppm (approx, relative to CFCl₃).

Diagnostic for ortho-substitution.

Chiral HPLC

Column: Chiralpak AD-H or OD-H. Mobile

Phase: Hexane/IPA/Diethylamine (90:10:0.1).

Flow: 1.0 mL/min. The (R)-enantiomer typically

elutes distinct from the (S)-isomer (verify with

racemic standard).

Mass Spectrometry (ESI)
[M+H]⁺ = 166.1 (Free base mass). The HCl salt

dissociates in MS source.

Part 5: Applications in Drug Discovery
Serotonin (5-HT2C) Receptor Agonists
The (R)-Cyclopropyl(2-fluorophenyl)methanamine scaffold is a privileged structure for 5-HT2C

agonists used in treating obesity and neuropsychiatric disorders. The cyclopropyl group fits into

the hydrophobic pocket of the receptor (Val/Leu residues), while the amine forms a salt bridge

with the conserved Aspartate (Asp3.32) residue.[7]

Mechanism:[3][4][5][6] The rigid cyclopropyl group reduces the entropic penalty of binding

compared to flexible alkyl chains.

Kinase Inhibitors
In kinase drug discovery, this amine serves as a "warhead" or hinge-binding motif. The fluorine

atom can engage in multipolar interactions with the gatekeeper residue or backbone carbonyls,

improving selectivity profiles against homologous kinases.

Metabolic Stability Engineering
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Replacing a benzyl amine or isopropyl amine with a cyclopropyl amine significantly increases

metabolic half-life (

).

Pathway: Alkyl amines are prone to N-dealkylation via Carbinolamine formation (CYP450

attack at

-carbon).

Defense: The cyclopropyl C-H bond is stronger (~106 kcal/mol) than a standard secondary

alkyl C-H bond (~95 kcal/mol), making hydrogen atom abstraction (HAT) by the CYP heme

iron-oxo species energetically unfavorable.
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(Oxidation)

Carbinolamine
Intermediate

Dealkylation
(Drug Inactivation)

(R)-Cyclopropyl Amine
(Resistant)

High C-H Bond Energy
Steric Hindrance

Resists

Metabolically Stable
Active Drug
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Caption: Figure 2. Comparative metabolic stability logic. The cyclopropyl moiety resists the

oxidative dealkylation pathway common to standard alkyl amines.

Part 6: Safety & Handling
Hazard Classification: Irritant (Skin/Eye/Respiratory). Acute Toxicity (Oral) Category 4.
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Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at -20°C or 2–8°C.

Handling: Use a fume hood. Avoid dust formation. The HCl salt is stable but can degrade if

exposed to moisture for prolonged periods, leading to clumping and hydrolysis risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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